Cas no 137766-83-7 (Ac4GlcNAcF3)

• Product Name: Ac4GlcNAcF3
• CAS No: 137766-83-7
• MF: C₁₆H₂₀F₃NO₁₀
• MW: 443.325916290283
• CID: 5169632
• PubChem ID: 11037598
• Update Time: 2026-03-04

Ac4GlcNAcF3 Chemical and Physical Properties

Names and Identifiers

• Ac4GlcNAcF3
• 137766-83-7
• G61004
• CHEMBL4449124
• [(2R,3S,4R,5R)-3,4,6-triacetoxy-5-[(2,2,2-trifluoroacetyl)amino]tetrahydropyran-2-yl]methyl acetate
• 1,3,4,6-TETRA-O-ACETYL-2-DEOXY-2-TRIFLUOROACETAMIDO-D-GLUCOPYRANOSE
• 1,3,4,6-Tetra-O-acetyl-2-deoxy-2-trifluoracetamido-D-glucose (alpha/beta mixture)
• XSSGVGGOUZKLAR-GNMOMJPPSA-N
• (3R,4R,5S,6R)-6-(Acetoxymethyl)-3-(2,2,2-trifluoroacetamido)tetrahydro-2H-pyran-2,4,5-triyl triacetate
• Acetic Acid 2,5-Diacetoxy-6-acetoxymethyl-3-(2,2,2-trifluoro-acetylamino)-tetrahydro-pyran- 4-yl Ester;
• BA170096
• PS-16140
• SCHEMBL12371563

• Inchi： 1S/C16H20F3NO10/c1-6(21)26-5-10-12(27-7(2)22)13(28-8(3)23)11(14(30-10)29-9(4)24)20-15(25)16(17,18)19/h10-14H,5H2,1-4H3,(H,20,25)/t10-,11-,12-,13-,14?/m1/s1
• InChI Key： XSSGVGGOUZKLAR-GNMOMJPPSA-N
• SMILES： C1(OC(=O)C)O[C@H](COC(=O)C)[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@H]1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 443.10393032g/mol
• Monoisotopic Mass: 443.10393032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Ac4GlcNAcF3

Recent Advances in the Study of Ac4GlcNAcF3 (137766-83-7) in Chemical Biology and Medicine

The compound Ac4GlcNAcF3 (CAS: 137766-83-7) has recently garnered significant attention in the field of chemical biology and medicine due to its unique properties and potential therapeutic applications. As a fluorinated analog of N-acetylglucosamine (GlcNAc), Ac4GlcNAcF3 serves as a valuable tool for studying glycosylation processes and metabolic pathways in cells. Recent studies have highlighted its role in modulating cellular signaling, protein stability, and immune responses, making it a promising candidate for drug development and biomedical research.

One of the key areas of research involving Ac4GlcNAcF3 is its application in metabolic glycoengineering. By incorporating this compound into cellular systems, researchers can selectively label and track glycoproteins, enabling a deeper understanding of glycosylation dynamics. A 2023 study published in the Journal of Biological Chemistry demonstrated that Ac4GlcNAcF3 effectively integrates into the glycan biosynthetic pathway, providing insights into aberrant glycosylation patterns associated with diseases such as cancer and autoimmune disorders.

In addition to its utility as a research tool, Ac4GlcNAcF3 has shown potential as a therapeutic agent. Preliminary investigations suggest that it may inhibit the activity of certain glycosidases and glycosyltransferases, enzymes that play critical roles in disease progression. For instance, a recent preclinical study reported in ACS Chemical Biology revealed that Ac4GlcNAcF3 could suppress tumor growth by disrupting the glycosylation of oncogenic proteins. These findings underscore the compound's dual role as both a probe and a modulator of biological processes.

Despite these promising developments, challenges remain in the clinical translation of Ac4GlcNAcF3. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Ongoing studies are exploring novel delivery systems and structural modifications to enhance its therapeutic efficacy. Collaborative efforts between chemists, biologists, and clinicians will be essential to unlock the full potential of this compound.

In conclusion, Ac4GlcNAcF3 (137766-83-7) represents a versatile and innovative tool in chemical biology and medicine. Its ability to elucidate glycosylation mechanisms and influence disease-related pathways positions it at the forefront of biomedical research. As the scientific community continues to unravel its complexities, Ac4GlcNAcF3 is poised to make significant contributions to both basic science and therapeutic development.